
Benzyl fluoride molecular weight and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl fluoride

Cat. No.: B1329493 Get Quote

Benzyl Fluoride: A Core Technical Profile
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the fundamental physicochemical properties of

benzyl fluoride (C₇H₇F), a key reagent and building block in organic synthesis, particularly

relevant in the development of fluorinated pharmaceutical compounds.

Physicochemical and Structural Data
Benzyl fluoride, also known as (fluoromethyl)benzene or α-fluorotoluene, is an organic

compound featuring a benzene ring substituted with a fluoromethyl group.[1] Its core properties

are summarized below.

Quantitative Data Summary
The essential quantitative data for benzyl fluoride are presented in Table 1. This information is

critical for reaction planning, stoichiometric calculations, and analytical characterization.
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Property Value Data Source(s)

Chemical Formula C₇H₇F
PubChem[2], Wikipedia[1],

Vulcanchem[3]

Molecular Weight 110.13 g/mol PubChem[2], ChemicalBook[4]

Molar Mass 110.129 g/mol Wikipedia[1]

Density 1.0228 g/cm³ Wikipedia[1]

Melting Point -35 °C
Wikipedia[1], CAS Common

Chemistry[5]

Boiling Point 140 °C Wikipedia[1]

CAS Registry Number 350-50-5 PubChem[2], Vulcanchem[3]

Synthesis Protocol: Nucleophilic Fluorination
Benzyl fluoride is commonly synthesized via nucleophilic substitution, where a benzyl halide is

treated with a fluoride salt. The following protocol details a representative procedure for the

synthesis of benzyl fluoride from benzyl bromide.

Experimental Protocol: Synthesis from Benzyl Bromide
This method outlines the nucleophilic fluorination of benzyl bromide using tetrabutylammonium

fluoride (TBAF).

Materials:

Benzyl bromide (BnBr)

Tetrabutylammonium fluoride trihydrate (TBAF·3H₂O)

Acetonitrile (MeCN)

Pentane

Anhydrous sodium sulfate (Na₂SO₄)
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Water (H₂O)

Procedure:

To a solution of tetrabutylammonium fluoride trihydrate (6.49 g, 20 mmol) in acetonitrile (20

mL), add benzyl bromide (1.19 mL, 10 mmol).[1]

Stir the reaction mixture for 30 minutes at 25°C.[1]

Upon completion, add water to the mixture.[1]

Extract the resulting mixture with pentane.[1]

Combine the organic extracts and dry over anhydrous sodium sulfate.[1]

Evaporate the solvent and purify the crude product by distillation to yield benzyl fluoride.[1]

Logical Relationships
The fundamental properties of a chemical compound are intrinsically linked. The diagram below

illustrates the logical flow from the compound's common name to its structural formula and

calculated molecular weight.
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Figure 1. Relationship between compound identity, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzyl fluoride molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329493#benzyl-fluoride-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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